Cas no 2138535-47-2 (2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol)

• Product Name: 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol
• CAS No: 2138535-47-2
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6190478
• PubChem ID: 165494264
• Update Time: 2025-11-01

2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol
• 2-{5-amino-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-3-yl}phenol
• 2138535-47-2
• EN300-1179451

• Inchi： 1S/C15H19N3O/c1-10-6-11(7-10)9-18-15(16)8-13(17-18)12-4-2-3-5-14(12)19/h2-5,8,10-11,19H,6-7,9,16H2,1H3
• InChI Key： APWVBZIEVJDJFR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=C(N)N(CC2CC(C)C2)N=1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol

2-{5-Amino-1-(3-Methylcyclobutyl)methyl-1H-Pyrazol-3-yl}Phenol: A Comprehensive Overview

The compound 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol, identified by the CAS number 2138535-47-2, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of phenol, with a pyrazole ring substituted at the 3-position, bearing an amino group and a 3-methylcyclobutylmethyl group. The structure of this compound is notable for its potential to engage in hydrogen bonding and π-interactions, which are critical for its biological activity.

Recent studies have highlighted the potential of 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the pyrazole ring, a heterocyclic structure known for its stability and versatility, makes this compound a promising candidate for further investigation in therapeutic applications.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyrazole core. This is followed by functionalization at the 3-position with an amino group and subsequent coupling with the 3-methylcyclobutylmethyl moiety. The phenolic group at position 2 plays a crucial role in determining the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In terms of applications, 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol has shown potential in anti-inflammatory and anti-cancer studies. Preclinical data suggest that this compound can inhibit pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, its ability to induce apoptosis in cancer cells highlights its potential as an anti-cancer agent.

The structural flexibility of this compound allows for further modification to enhance its pharmacokinetic properties. For instance, substituting the methyl group on the cyclobutane ring with other alkyl groups could improve its lipophilicity and absorption profile. Such modifications are currently being explored in academic and industrial settings to optimize its therapeutic potential.

In conclusion, 2-{5-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazol-3-yl}phenol represents a valuable addition to the arsenal of bioactive compounds under investigation for various therapeutic applications. Its unique structure, combined with promising biological activity, positions it as a key player in future drug development efforts.